Cas no 61765-18-2 (Heptanethioic acid, S-phenyl ester)

Heptanethioic acid, S-phenyl ester structure
61765-18-2 structure
Product Name:Heptanethioic acid, S-phenyl ester
CAS No:61765-18-2
MF:C13H18OS
MW:222.346422672272
CID:467012
PubChem ID:13587212
Update Time:2025-04-19

Heptanethioic acid, S-phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Heptanethioic acid, S-phenyl ester
    • S-phenyl heptanethioate
    • 61765-18-2
    • SCHEMBL14722425
    • heptanethioic acid S-phenyl ester
    • DTXSID60544455
    • Inchi: 1S/C13H18OS/c1-2-3-4-8-11-13(14)15-12-9-6-5-7-10-12/h5-7,9-10H,2-4,8,11H2,1H3
    • InChI Key: WHZSWIXSTSBLFH-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)C(CCCCCC)=O

Computed Properties

  • Exact Mass: 222.10794
  • Monoisotopic Mass: 222.10783637g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 17.07
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